3-fluoro-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)-4-methoxybenzamide
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Description
3-fluoro-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C13H18FNO3S and its molecular weight is 287.35. The purity is usually 95%.
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Scientific Research Applications
Radiosynthesis and Imaging Applications
- Radiosynthesis techniques have been developed for compounds like 4-amino-N-[1-[3-(4-fluorophenoxy)propyl]-4-methyl-4-piperidinyl]-2-methoxy-benzamide, showing potential as tracers for γ-emission tomography and positron emission tomography (PET) imaging of the sigma2 receptor status of solid tumors, indicating their utility in diagnostic imaging and receptor studies (Mertens et al., 1994); (Tu et al., 2007).
Chemical Synthesis and Medicinal Chemistry
- Synthetic pathways have been explored for compounds such as 3-fluoroazetidine-3-carboxylic acid, highlighting the role of fluorinated compounds in medicinal chemistry as building blocks for drug development (Van Hende et al., 2009).
Antimicrobial Activity
- Microwave-induced synthesis of fluorobenzamides containing thiazole and thiazolidine has been studied for their promising antimicrobial activity, showing the importance of fluorine substitution in enhancing antimicrobial properties (Desai et al., 2013).
Chemical Reactivity and Catalysis
- The reactivity of N-methyl-N-(polyfluorobenzyl)acetamides and benzamides in palladium-catalyzed C–H bond arylation has been examined, revealing the influence of fluoro substituents on regioselectivity and highlighting the utility of fluorinated compounds in catalysis and organic synthesis (Benhalouche et al., 2019).
Properties
IUPAC Name |
3-fluoro-N-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18FNO3S/c1-13(17,8-19-3)7-15-12(16)9-4-5-11(18-2)10(14)6-9/h4-6,17H,7-8H2,1-3H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKXSYYZAPZXCHM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C1=CC(=C(C=C1)OC)F)(CSC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18FNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.